Ferric chloride

• IUPAC Name: trichloroiron
• InChI: InChI=1S/3ClH.Fe/h3*1H;/q;;;+3/p-3
• InChI Key: RBTARNINKXHZNM-UHFFFAOYSA-K
• Canonical SMILES: Cl[Fe](Cl)Cl
• Molecular Formula: Cl3Fe, FeCl3
• Related CAS: 10025-77-1 (hexahydrate), 20074-52-6 (Parent)
• Molecular Weight: 162.20 g/mol
• Physical Description: Ferric chloride is an orange to brown-black solid. It is slightly soluble in water. It is noncombustible. When wet it is corrosive to aluminum and most metals. Pick up and remove spilled solid before adding water. It is used to treat sewage, industrial waste, to purify water, as an etching agent for engraving circuit boards, and in the manufacture of other chemicals., Dark solid (red by transmitted light, green by reflected light) that sometimes appears brownish-black; Highly hygroscopic and readily forms the hexahydrate; Soluble in water; [Merck Index] Greenish-black odorless solid; [CHRIS], BLACK-TO-BROWN HYGROSCOPIC CRYSTALS.
• Boiling Point: 599 °F at 760 mmHg (Decomposes) (NTP, 1992), About 316 °C
• Solubility: 5 to 10 mg/mL at 68 °F (NTP, 1992), In cold water: 74.4 g/100 cc at 0 °C; in hot water: 535.7 g/100 cc at 100 °C; in acetone: 63 g/100 cc at 18 °C; very sol in alc, ether, methanol., Slightly sol in carbon disulfide, practically insol in ethyl acetate., Sol in glycerol, 430 g/kg solution at 0 °C; 480 g/kg solution at 20 °C; 743 g/kg solution at 40 °C, Readily soluble in liquids having donor properties, such as alcohols, ketones, ethers, nitriles, amines, and liquid sulfur dioxide, but only sparingly soluble in nonpolar solvents such as benzene and hexane., Solubility in water, g/100ml at 20 °C: 92 (reaction)
• Density: 2.8 at 68 °F (anhydrous solid) (USCG, 1999) - Denser than water; will sink, 2.90 at 25 °C, Density of 1.82; very hygroscopic; readily soluble in water, alcohol, acetone, ether /Hexahydrate/, 2.9 g/cm³
• Vapor Pressure: 1 mmHg at 381 °F (NTP, 1992), VP: 1 mm Hg at 194.0 °C, VP: 1 Pa at 118 °C; 100 Pa at 190 °C; 100 kPa at 319 °C, Vapor pressure at 20 °C: negligible
• Color/Form: Hexagonal red by transmitted light, green by reflected light; sometimes appears brownish-black; dark leaflets or plates.
• CAS No.: 7705-08-0
• Melting Point: 583 °F (NTP, 1992), [ACGIH] approximately 300 °C, 304 °C, Brownish-yellow or orange monoclinic crystals; usually slight odor of HCl; pH of 0.1 molar aqueous solution: 2.0; mp: about 37 °C. /Hexahydrate/, 37 °C

Description

Ferric chloride, also known as iron(III) chloride, is a dark-colored crystalline compound with the chemical formula FeCl₃. It is an iron coordination entity that functions as an astringent and a Lewis acid. This compound is highly soluble in water and exhibits deliquescence, meaning it can absorb moisture from the air and dissolve in it. It is widely used in various industrial applications, including water purification, sewage treatment, and as a catalyst in organic synthesis .

Synthetic Routes and Reaction Conditions:

this compound can be synthesized by reacting metallic iron with chlorine gas at elevated temperatures (500-700°C):

Direct Chlorination of Iron: $$2Fe + 3Cl₂ → 2FeCl₃$$2Fe+3Cl2​→2FeCl3​

Another method involves oxidizing iron(II) chloride with chlorine gas:

Oxidation of Iron(II) Chloride: $$2FeCl₂ + Cl₂ → 2FeCl₃$$2FeCl2​+Cl2​→2FeCl3​

this compound can also be prepared by dissolving iron ore in hydrochloric acid:

Dissolution of Iron Ore in Hydrochloric Acid: $$Fe₃O₄ + 8HCl → FeCl₂ + 2FeCl₃ + 4H₂O$$Fe3​O4​+8HCl→FeCl2​+2FeCl3​+4H2​O

Industrial Production Methods: In industrial settings, this compound is typically produced by the direct chlorination of scrap iron with dry chlorine gas at high temperatures. This method is preferred due to its efficiency and cost-effectiveness .

Mechanism of Action

Target of Action

Ferric Chloride (FeCl3) is a dark-brownish compound that plays a significant role in various industrial and scientific fields . Its primary targets are suspended particles, colloids, and other impurities present in wastewater . This compound is also effective in removing heavy metals, such as lead, cadmium, and arsenic, from wastewater .

Mode of Action

This compound acts as a coagulant in wastewater treatment . When added to wastewater, it undergoes hydrolysis, forming positively charged ions . These ions neutralize the negative charges on its targets, leading to their aggregation into larger particles known as flocs . This process is fundamental in removing turbidity and particulate matter from wastewater .

Biochemical Pathways

The mechanism of FeCl3-induced thrombosis is rooted in colloidal chemistry, mass transfer, and biological clotting . This compound induces aggregation of all plasma proteins and blood cells, independent of endothelial cells, by colloidal chemistry principles . Initial aggregation is due to binding of negatively charged blood components to positively charged iron, independent of biological receptor/ligand interactions .

Pharmacokinetics

Instead, it reacts with its targets in the environment where it is applied, such as wastewater, and remains there in the form of precipitates or flocs .

Result of Action

The result of this compound’s action is the effective treatment of wastewater. It removes turbidity and particulate matter from wastewater, making it cleaner and safer for discharge into the environment . Additionally, this compound is effective in removing heavy metals from wastewater, further contributing to environmental safety .

Action Environment

The effectiveness of this compound is highly dependent on the pH of the wastewater . It performs optimally in a slightly acidic to neutral pH range . In alkaline conditions, its efficacy may diminish, necessitating pH adjustment strategies . Other factors such as temperature and the nature of impurities also influence the dosage and efficiency of this compound in wastewater treatment .

Biochemical Analysis

Biochemical Properties

Ferric chloride plays a significant role in biochemical reactions. It is known to interact with various enzymes, proteins, and other biomolecules. For instance, this compound is responsible for producing a positive result in the this compound test . This test is conducted to determine the presence or absence of phenol in a given sample . The ability of this compound to rapidly induce aggregation of cells and proteins suggests that a physiochemical mechanism is likely involved .

Cellular Effects

This compound has various effects on different types of cells and cellular processes. It influences cell function, including any impact on cell signaling pathways, gene expression, and cellular metabolism . For example, this compound induces aggregation of all plasma proteins and blood cells, independent of endothelial cells .

Molecular Mechanism

This compound exerts its effects at the molecular level through several mechanisms. It binds negatively charged surfaces, such as cell membranes and plasma proteins, resulting in protein and cell aggregation . This fundamental reaction is relevant to the use of this compound solutions in etching copper .

Temporal Effects in Laboratory Settings

The effects of this compound change over time in laboratory settings. It has been observed that this compound induces aggregation of all plasma proteins and blood cells, independent of endothelial cells, by colloidal chemistry principles . This indicates that this compound has a significant impact on cellular function over time.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. The this compound thrombosis model is widely used in hematology, where application of this compound to the adventitial side of mouse arteries results in occlusive thrombosis .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors, and can affect metabolic flux or metabolite levels . For instance, this compound is used in the production of silicon from FeSi, and as a catalyst for the reaction of ethylene with chlorine forming ethylene dichloride .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It is primarily produced as an aqueous solution from the oxidation of ferrous chloride with chlorine . This compound may be transported in bulk or container by truck, rail, and ship .

Subcellular Localization

It is known that this compound can cause aggregation of all plasma proteins and blood cells, independent of endothelial cells . This suggests that this compound may have effects on various subcellular compartments.

Chemical Reactions Analysis

Ferric chloride undergoes various types of chemical reactions, including:

• Oxidation-Reduction Reactions:

  • This compound acts as an oxidizing agent and can oxidize copper(I) chloride to copper(II) chloride:

    $$FeCl₃ + CuCl → FeCl₂ + CuCl₂$$FeCl3​+CuCl→FeCl2​+CuCl2​

• Hydrolysis:

  • In aqueous solutions, this compound undergoes hydrolysis, forming hydrochloric acid and ferric hydroxide:

    $$FeCl₃ + 3H₂O → Fe(OH)₃ + 3HCl$$FeCl3​+3H2​O→Fe(OH)3​+3HCl

• Complex Formation:

  • This compound can form complexes with various ligands, such as thiocyanate, resulting in a characteristic blood-red complex:

    $$FeCl₃ + 3KSCN → Fe(SCN)₃ + 3KCl$$FeCl3​+3KSCN→Fe(SCN)3​+3KCl

Common Reagents and Conditions:

• This compound is commonly used in aqueous solutions, often in the presence of other reagents like hydrochloric acid, ammonia, and various organic solvents.

Major Products:

• The major products formed from this compound reactions include ferric hydroxide, hydrochloric acid, and various ferric complexes .

Scientific Research Applications

Ferric chloride has a wide range of applications in scientific research, including:

• Chemistry:

  • Used as a catalyst in organic synthesis, particularly in Friedel-Crafts reactions.
  • Employed in the preparation of various iron-based compounds and nanoparticles.

• Biology:

  • Utilized in biochemical assays to detect phenols and other compounds.
  • Applied in the synthesis of magnetic nanoparticles for biological imaging and drug delivery.

• Medicine:

  • Used in the treatment of over-cropping of animal claws and as a hemostatic agent to control bleeding.

• Industry:

  • Widely used in water purification and sewage treatment to remove impurities.
  • Employed in the production of printed circuit boards and as an etchant for metals .

Comparison with Similar Compounds

Ferric chloride can be compared with other iron-based compounds, such as:

• Ferrous Chloride (FeCl₂):

  • Ferrous chloride is iron(II) chloride, with iron in the +2 oxidation state. It is less oxidizing than this compound and is typically greenish in color.

• Ferric Sulfate (Fe₂(SO₄)₃):

  • Ferric sulfate is another iron(III) compound used in water treatment and as a coagulant. It is less commonly used as a catalyst compared to this compound.

• Ferric Nitrate (Fe(NO₃)₃):

  • Ferric nitrate is used in various industrial and laboratory applications, including as an oxidizing agent and in the preparation of other iron compounds.

Uniqueness of this compound:

• This compound’s strong Lewis acidity, high solubility in water, and ability to form various complexes make it a versatile compound in both industrial and research applications .

Customer Q & A

ANone: Ferric chloride, also known as iron(III) chloride, has the molecular formula FeCl3 and a molecular weight of 162.20 g/mol.

A: this compound can be characterized using techniques like X-ray diffraction (XRD) to analyze its crystal structure, and Fourier transform infrared spectroscopy (FTIR) to identify functional groups and study bonding characteristics. [, ]

A: Due to its corrosive nature, this compound is used in etching processes, particularly in the manufacturing of printed circuit boards (PCBs). Controlling factors like pressure during etching with this compound can significantly impact the etch rate and etch factor, which are crucial for achieving desired track dimensions in microelectronics. []

A: this compound acts as a Lewis acid catalyst in various organic reactions, including esterification and Friedel-Crafts reactions. [, , ]

A: The activity of this compound as a catalyst can be influenced by several factors, including its concentration, the presence of other reagents like aniline or acetic acid, and the reaction medium. For instance, in the reaction with ethylene glycol, the addition of aniline or acetic acid increases the production of glyoxal or acetaldehyde, respectively. []

A: this compound is a widely used coagulant in water and wastewater treatment for removing turbidity, suspended solids, phosphorus, and other contaminants. [, , , , , ]

A: Several factors affect the coagulation efficiency of this compound, including pH, coagulant dose, initial contaminant concentration, the presence of coagulant aids (e.g., polyacrylamide, polyelectrolytes, kaolin), temperature, and mixing conditions. [, , , , , ] Optimizing these parameters is crucial for achieving effective contaminant removal.

ANone: Plant-based bio-coagulants, derived from sources like Opuntia ficus indica, Moringa oleifera, Aloe vera, and Pinus halepensis seeds, have emerged as eco-friendly alternatives to chemical coagulants like this compound. These bio-coagulants offer several advantages, including:

ANone: Several strategies can minimize the environmental impact of this compound:

• Optimizing coagulation conditions: Using the minimal effective dose of this compound during water treatment reduces the amount released into the environment. [, ]
• Recycling and reuse: Exploring possibilities for recycling and reusing this compound solutions within industrial processes. [, ]
• Developing alternative coagulants: Researching and implementing bio-based coagulants with lower toxicity and environmental impact. []

A: While not a primary focus in the provided research papers, this compound has been historically used for its astringent and hemostatic properties, particularly in treating minor bleeding. []

ANone: Computational chemistry tools can be valuable for:

• Simulating and studying the interactions of this compound with different molecules and materials at the atomic level. []
• Predicting the properties and reactivity of this compound under various conditions, aiding in the development of new applications and optimization of existing processes. []
• Developing quantitative structure-activity relationship (QSAR) models to understand the relationship between the structure of this compound derivatives and their activity in different applications, potentially leading to the discovery of novel compounds with improved properties. []